Cas no 899977-75-4 (3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one)
899977-75-4 structure
Product Name:3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one
CAS No:899977-75-4
MF:C17H13ClFN3O
MW:329.756026029587
CID:5441073
PubChem ID:18591657
Update Time:2023-11-21
3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-((2-chlorobenzyl)amino)-1-(3-fluorophenyl)pyrazin-2(1H)-one
- VU0511782-1
- F3166-0559
- 899977-75-4
- 3-[(2-chlorophenyl)methylamino]-1-(3-fluorophenyl)pyrazin-2-one
- 3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one
- AKOS002011693
- 3-[[(2-Chlorophenyl)methyl]amino]-1-(3-fluorophenyl)-2(1H)-pyrazinone
- 3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one
-
- Inchi: 1S/C17H13ClFN3O/c18-15-7-2-1-4-12(15)11-21-16-17(23)22(9-8-20-16)14-6-3-5-13(19)10-14/h1-10H,11H2,(H,20,21)
- InChI Key: IIYZBQDVDLBFCG-UHFFFAOYSA-N
- SMILES: C1(=O)N(C2=CC=CC(F)=C2)C=CN=C1NCC1=CC=CC=C1Cl
Computed Properties
- Exact Mass: 329.0731179g/mol
- Monoisotopic Mass: 329.0731179g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 44.7Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 476.0±55.0 °C(Predicted)
- pka: 1.70±0.50(Predicted)
3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3166-0559-2μmol |
3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one |
899977-75-4 | 90%+ | 2μl |
$57.0 | 2023-04-27 | |
| Life Chemicals | F3166-0559-5μmol |
3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one |
899977-75-4 | 90%+ | 5μl |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3166-0559-10μmol |
3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one |
899977-75-4 | 90%+ | 10μl |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3166-0559-20μmol |
3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one |
899977-75-4 | 90%+ | 20μl |
$79.0 | 2023-04-27 | |
| Life Chemicals | F3166-0559-1mg |
3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one |
899977-75-4 | 90%+ | 1mg |
$54.0 | 2023-04-27 | |
| Life Chemicals | F3166-0559-2mg |
3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one |
899977-75-4 | 90%+ | 2mg |
$59.0 | 2023-04-27 | |
| Life Chemicals | F3166-0559-3mg |
3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one |
899977-75-4 | 90%+ | 3mg |
$63.0 | 2023-04-27 | |
| Life Chemicals | F3166-0559-4mg |
3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one |
899977-75-4 | 90%+ | 4mg |
$66.0 | 2023-04-27 | |
| Life Chemicals | F3166-0559-5mg |
3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one |
899977-75-4 | 90%+ | 5mg |
$69.0 | 2023-04-27 | |
| Life Chemicals | F3166-0559-10mg |
3-{[(2-chlorophenyl)methyl]amino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one |
899977-75-4 | 90%+ | 10mg |
$79.0 | 2023-04-27 |
3-{(2-chlorophenyl)methylamino}-1-(3-fluorophenyl)-1,2-dihydropyrazin-2-one Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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